Cas no 54001-13-7 (4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid)

4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid structure
54001-13-7 structure
Product Name:4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid
CAS No:54001-13-7
MF:C12H11NO2S
MW:233.286241769791
MDL:MFCD01935999
CID:383188
PubChem ID:2763625
Update Time:2025-04-19

4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid
    • 4-methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylate
    • 4-METHYL-2-(4-METHYLPHENYL)-1,3-THIAZOLE-5-CARBOXYLIC ACID
    • 4-methyl-2-p-tolylthiazole-5-carboxylic acid
    • 4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-carboxylic acid
    • 4-Methyl-2-(4-methylphenyl)thiazole-5-carboxylicacid
    • 4-methyl-2-p-tolylthiazol-5-carboxylic acid
    • HMS2655I13
    • 4-Methyl-2-(p-tolyl)thiazole-5-carboxylicacid
    • EN300-186511
    • CHEMBL1519864
    • F3284-7859
    • MFCD01935999
    • 4-Methyl-2-(4-methylphenyl)-1,3-thiazole-5-carboxylic acid, AldrichCPR
    • 54001-13-7
    • Z227975112
    • CS-0237700
    • MLS000735996
    • 2G-391S
    • AKOS000273688
    • 4-Methyl-2-(4-methylphenyl)thiazole-5-carboxylic acid
    • FT-0680198
    • SCHEMBL892234
    • J-515703
    • SMR000338546
    • AJUWPIKGVOGPRL-UHFFFAOYSA-N
    • 5-Thiazolecarboxylic acid, 4-methyl-2-(4-methylphenyl)-
    • ALBB-015468
    • STL466144
    • G30052
    • MDL： MFCD01935999
    • Inchi： 1S/C12H11NO2S/c1-7-3-5-9(6-4-7)11-13-8(2)10(16-11)12(14)15/h3-6H,1-2H3,(H,14,15)
    • InChI Key： AJUWPIKGVOGPRL-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 233.05100
  • Monoisotopic Mass: 233.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4A^2
  • XLogP3: 3.2

Experimental Properties

  • Density: 1.278
  • Melting Point: 262-263,5°C
  • Boiling Point: 428.6°Cat760mmHg
  • Flash Point: 213°C
  • Refractive Index: 1.617
  • PSA: 78.43000
  • LogP: 3.12510
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Category Code： 22
  • Safety Instruction： H303+H313+H333
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

4-Methyl-2-(p-tolyl)thiazole-5-carboxylic acid Pricemore >>

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